Cas no 2138259-57-9 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,3-dihydro-1H-inden-1-ol)

• Product Name: 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,3-dihydro-1H-inden-1-ol
• CAS No: 2138259-57-9
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• CID: 5896635
• PubChem ID: 165481149
• Update Time: 2025-10-18

2-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,3-dihydro-1H-inden-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,3-dihydro-1H-inden-1-ol
• EN300-1115232
• 2138259-57-9

• Inchi： 1S/C13H14N2O3S/c1-19(17,18)10-7-14-15(8-10)12-6-9-4-2-3-5-11(9)13(12)16/h2-5,7-8,12-13,16H,6H2,1H3
• InChI Key： KGEXGMZGRREBBP-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)C1CC2C=CC=CC=2C1O)(=O)=O

Computed Properties

• Exact Mass: 278.07251349g/mol
• Monoisotopic Mass: 278.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 80.6Ų

Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,3-dihydro-1H-inden-1-ol

2-(4-Methanesulfonyl-1H-pyrazol-1-yl)-2,3-dihydro-1H-inden-1-ol: A Comprehensive Overview

2-(4-Methanesulfonyl-1H-pyrazol-1-yl)-2,3-dihydro-1H-inden-1-ol, with the CAS number 2138259-57-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of indenols, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,3-dihydro-1H-inden-1-ol is characterized by a fused ring system consisting of an indene core and a pyrazole moiety. The presence of the methanesulfonyl group at the 4-position of the pyrazole ring imparts additional reactivity and stability to the molecule. This structural arrangement not only enhances the compound's solubility but also improves its pharmacokinetic properties, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,3-dihydro-1H-inden-1-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,3-dihydro-1H-inden-1-ol has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this anti-cancer activity is thought to involve the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

The neuroprotective effects of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,3-dihydro-1H-inden-1-ol have also been investigated. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress and excitotoxicity. These findings suggest that 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,3-dihydro-1H-inden-1-ol may have potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 2-(4-methanesulfonyl-1H-pyrazol-1-yl)-2,3-dihydro-1H-inden-1-ol has been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that this compound exhibits good oral bioavailability and a favorable half-life, which are crucial factors for drug development. Furthermore, it has been found to have low toxicity and minimal side effects in preclinical models.

To further explore the therapeutic potential of 2-(4-methanesulfonyl-1H-pyrazol-1-y l)-2,3-dihydro - 1 H - inden - 1 - ol, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various inflammatory and cancer conditions. Preliminary results from phase I trials have been encouraging, with no significant adverse events reported.

In conclusion, 2-(4-methanesulfonyl - 1 H - pyrazol - 1 - y l) - 2 , 3 - dihydro - 1 H - inden - 1 - ol, CAS number 2138259 - 57 - 9, represents a promising candidate for drug development due to its diverse biological activities and favorable pharmacokinetic properties. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its potential to address unmet medical needs in various therapeutic areas.